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Compound of Interest

Compound Name: Barasertib dihydrochloride

Cat. No.: B1628234

Barasertib Dihydrochloride Technical Support
Center

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the handling and use of Barasertib
dihydrochloride, with a specific focus on addressing solubility challenges in DMSO.

Frequently Asked Questions (FAQSs)

Q1: What is Barasertib dihydrochloride and what is its mechanism of action?

Barasertib dihydrochloride (also known as AZD1152 dihydrochloride) is the prodrug of
Barasertib-HQPA (AZD1152-HQPA).[1][2][3] In plasma, it is rapidly converted to its active form,
Barasertib-HQPA, which is a highly selective and potent inhibitor of Aurora B kinase.[2][4]
Aurora B kinase is a key regulator of mitosis. By inhibiting Aurora B, Barasertib disrupts
chromosome alignment and segregation, leading to failed cell division (cytokinesis), the
formation of polyploid cells, and ultimately apoptosis (programmed cell death) in cancer cells.

[21[31[5][6]117]
Q2: What is the solubility of Barasertib dihydrochloride in DMSO?

The solubility of Barasertib and its active form in DMSO is reported by various suppliers, with
some variations. It is crucial to use fresh, anhydrous DMSO, as absorbed moisture can
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significantly reduce solubility.[8][9]
Q3: How should | prepare a stock solution of Barasertib dihydrochloride in DMSO?

To prepare a stock solution, it is recommended to use fresh, high-purity DMSO.[8][9] The
process can be aided by warming the solution to 37°C for 10 minutes and/or using an
ultrasonic bath to ensure complete dissolution.[10][11] For long-term storage, it is advisable to
aliquot the stock solution into single-use vials to avoid repeated freeze-thaw cycles and store at
-20°C or -80°C.[1]

Q4: For how long can | store the DMSO stock solution?

Stock solutions of Barasertib in DMSO can be stored at -20°C for several months or at -80°C
for up to a year, depending on the supplier's recommendation.[1][10] To prevent degradation
from repeated freeze-thaw cycles, it is best to store the solution in aliquots.[1]

Q5: Is Barasertib dihydrochloride soluble in aqueous solutions?

Barasertib dihydrochloride is generally considered insoluble in water.[8] For in vivo studies or
cell culture experiments that require aqueous dilutions, it is common to first dissolve the
compound in DMSO and then further dilute it in an appropriate aqueous buffer or media.
However, care must be taken to avoid precipitation.

Troubleshooting Guide: Solubility Issues in DMSO

Problem: | am having difficulty dissolving Barasertib dihydrochloride in DMSO, or the
solution appears cloudy.

This is a common issue that can often be resolved with the following steps:

e Use Fresh, Anhydrous DMSO: DMSO is hygroscopic, meaning it readily absorbs moisture
from the air. This absorbed water can significantly decrease the solubility of Barasertib
dihydrochloride.[8][9] Always use a fresh, unopened bottle of anhydrous, high-purity DMSO
or a bottle that has been properly stored to minimize moisture absorption.

o Gentle Warming: Warm the vial containing the compound and DMSO at 37°C for 10-15
minutes.[10][11] This can help increase the solubility. Avoid excessive heat, as it may
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degrade the compound.

» Sonication: Use an ultrasonic bath to agitate the solution for a short period.[10][11][12]
Sonication can help break up any clumps of powder and facilitate dissolution.

o Vortexing: After warming or sonication, vortex the solution thoroughly to ensure it is
homogenous.

If you continue to experience issues, consider the concentration of your stock solution. While
high concentrations are achievable, preparing a slightly lower concentration may be necessary
if solubility issues persist.

Data Summary

Table 1: Reported Solubility of Barasertib and its Active Form in DMSO

Reported Solubility  Molar

Compound Name Supplier/Source . .
in DMSO Concentration
Barasertib (AZD1152- ]
Selleck Chemicals 100 mg/mL 197.02 mM
HQPA)
AZD1152 GlpBio >5.9 mg/mL Not specified
AZD1152-HQPA Abcam Soluble to 25 mM 25 mM
Barasertib TargetMol 33 mg/mL 56.17 mM
_ >25.4 mg/mL (>10
Barasertib-HQPA APEXBIO >10 mM
mM)
Barasertib-HQPA MedchemExpress > 22 mg/mL 43.34 mM

Note: The actual solubility may vary slightly depending on the specific batch of the compound
and the purity of the DMSO used.[10]

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution of Barasertib-HQPA in DMSO
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Materials:

o Barasertib-HQPA (Molecular Weight: 507.56 g/mol )[4]

e Anhydrous, high-purity DMSO

Procedure:

o Calculate the mass of Barasertib-HQPA required. For 1 mL of a 10 mM stock solution, you
will need:

o Mass =10 mmol/L * 1 L/1000 mL * 1 mL * 507.56 g/mol = 0.0050756 g = 5.08 mg

e Weigh out 5.08 mg of Barasertib-HQPA powder into a sterile microcentrifuge tube.

e Add 1 mL of fresh, anhydrous DMSO to the tube.

» Vortex the solution thoroughly for 1-2 minutes.

« If the compound is not fully dissolved, warm the tube at 37°C for 10 minutes and vortex
again. Alternatively, place the tube in an ultrasonic bath for 5-10 minutes.

e Once the solution is clear, aliquot it into single-use, light-protected tubes.

e Store the aliquots at -20°C or -80°C.

Protocol 2: Example Formulation for In Vivo Studies

For animal experiments, a co-solvent formulation is often required to keep the compound in
solution upon injection. The following is a general example and may need optimization for your
specific application.

Materials:

e 100 mg/mL Barasertib-HQPA in DMSO stock solution

e PEGS300

e Tween-80
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¢ Sterile ddH20 or saline
Procedure:

o To prepare 1 mL of the final formulation, start with 50 pL of a 100 mg/mL clear DMSO stock
solution of Barasertib-HQPA.[8]

e Add 400 pL of PEG300 and mix until the solution is clear.[8]
e Add 50 pL of Tween-80 to the mixture and mix until clear.[8]
e Add 500 pL of sterile ddH20 or saline to bring the final volume to 1 mL.[8]

e Mix thoroughly. This formulation should be prepared fresh and used immediately for optimal
results.[8]
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Caption: Mechanism of action of Barasertib dihydrochloride.
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Caption: Workflow for preparing a Barasertib stock solution.
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Caption: Troubleshooting logic for solubility issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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